9-Phenethyl-9H-1,3,4,9-tetraaza-fluorene-2-thiol

• IUPAC Name: 5-(2-phenylethyl)-2H-[1,2,4]triazino[5,6-b]indole-3-thione
• InChI: InChI=1S/C17H14N4S/c22-17-18-16-15(19-20-17)13-8-4-5-9-14(13)21(16)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,20,22)
• InChI Key: JZMKJONDRDUVGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C3=CC=CC=C3C4=NNC(=S)N=C42
• Molecular Formula: C17H14N4S
• DSSTOX Substance ID: DTXSID501157302
• Molecular Weight: 306.4 g/mol
• Solubility: 3.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 36047-61-7

Description

9-Phenethyl-9H-1,3,4,9-tetraaza-fluorene-2-thiol is a chemical compound with the molecular formula C17H14N4S. It is a subject of interest in various fields of chemistry.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C17H14N4S. The specific arrangement of atoms and bonds in the molecule would require more detailed structural data or spectroscopic analysis.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. Chemical reactions would depend on the conditions and reactants present.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 306.4g/mol. Additional physical and chemical properties such as melting point, boiling point, solubility, and stability would require more specific data.

Scientific Research Applications

Chemical Reactivity and Synthesis

• 9H-fluoren-9-imines, related to the fluorene family, react with difluorocarbene forming iminium ylides. These ylides, upon further transformations, give rise to diverse derivatives including cyclodimerization products and carboxamides, highlighting the chemical versatility and potential for creating various fluorene-based compounds (Novikov et al., 2006).

Nanotechnology and Material Sciences

• Fluorenyl-alkane-thiolate monolayer-protected gold clusters (Au-MPCs) show significant changes in optical and physical properties upon attachment of fluorenyl groups to gold nanoparticles. This finding suggests potential applications in nanotechnology and materials science, particularly in creating advanced materials with tailored optical properties (Gu et al., 2003).

Molecular Sensing and Electronics

• Fluorenone-tetraphenylethene luminogens demonstrate ultra-high sensitivity to trace water in organic solvents. Their detection limit for water is comparable to that of Karl–Fischer titration, indicating potential applications in highly sensitive moisture sensing technologies (Chen et al., 2017).
• Amino-substituted dibenzofulvene rotors show enhanced photoisomerization upon protonation, suggesting applications in pH-switchable photoactive devices, possibly offering advancements in molecular electronics and photonics (Jayasundara et al., 2017).

Medicinal Chemistry and Microbiology

• 2-(Benzo[d]oxazol/benzo[d]imidazol-2-ylthio)-N-(9H-fluoren-9-yl)acetamide derivatives were synthesized and showed significant antimicrobial activity against a variety of microbial strains, indicating potential applications in developing new antimicrobial agents (Turan-Zitouni et al., 2007).

Mechanism of Action

The mechanism of action for 9-Phenethyl-9H-1,3,4,9-tetraaza-fluorene-2-thiol is not specified in the search results. The mechanism of action would depend on the specific application or context in which the compound is used.

Safety and Hazards

The safety and hazards associated with 9-Phenethyl-9H-1,3,4,9-tetraaza-fluorene-2-thiol are not detailed in the search results. Safety data would typically be provided in a material safety data sheet (MSDS) for the compound.

Future Directions

The future directions for research and applications of 9-Phenethyl-9H-1,3,4,9-tetraaza-fluorene-2-thiol are not specified in the search results. Future directions would depend on the findings of current research and the potential applications of the compound.